(2R)-2-[(5-chloro-2-ethoxyphenyl)methylamino]propanoic acid

• IUPAC Name: (2R)-2-[(5-chloro-2-ethoxyphenyl)methylamino]propanoic acid
• InChI: InChI=1S/C12H16ClNO3/c1-3-17-11-5-4-10(13)6-9(11)7-14-8(2)12(15)16/h4-6,8,14H,3,7H2,1-2H3,(H,15,16)/t8-/m1/s1
• InChI Key: FXSRHRGXUOKDHK-MRVPVSSYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Cl)CNC(C)C(=O)O
• Isomeric SMILES: CCOC1=C(C=C(C=C1)Cl)CN[C@H](C)C(=O)O
• Molecular Formula: C12H16ClNO3
• Molecular Weight: 257.71 g/mol

Description

(2R)-2-[(5-chloro-2-ethoxyphenyl)methylamino]propanoic acid, also known as CEP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. CEP is a derivative of the non-steroidal anti-inflammatory drug (NSAID) naproxen and has been shown to exhibit anti-inflammatory and analgesic effects. In

Mechanism of Action

(2R)-2-[(5-chloro-2-ethoxyphenyl)methylamino]propanoic acid exerts its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory mediators. (2R)-2-[(5-chloro-2-ethoxyphenyl)methylamino]propanoic acid has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. By inhibiting AChE, (2R)-2-[(5-chloro-2-ethoxyphenyl)methylamino]propanoic acid can increase the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects
(2R)-2-[(5-chloro-2-ethoxyphenyl)methylamino]propanoic acid has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in animal models of inflammation. (2R)-2-[(5-chloro-2-ethoxyphenyl)methylamino]propanoic acid has also been shown to reduce the levels of reactive oxygen species (ROS), which are implicated in the pathogenesis of various diseases, including neurodegenerative diseases. In addition, (2R)-2-[(5-chloro-2-ethoxyphenyl)methylamino]propanoic acid has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

(2R)-2-[(5-chloro-2-ethoxyphenyl)methylamino]propanoic acid has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high yields and purity. (2R)-2-[(5-chloro-2-ethoxyphenyl)methylamino]propanoic acid is also stable under physiological conditions, making it suitable for in vitro and in vivo experiments. However, (2R)-2-[(5-chloro-2-ethoxyphenyl)methylamino]propanoic acid has some limitations for lab experiments. It has low solubility in water, which can limit its use in certain experiments. In addition, (2R)-2-[(5-chloro-2-ethoxyphenyl)methylamino]propanoic acid has not been extensively studied in humans, and its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for the research on (2R)-2-[(5-chloro-2-ethoxyphenyl)methylamino]propanoic acid. One potential direction is to investigate the use of (2R)-2-[(5-chloro-2-ethoxyphenyl)methylamino]propanoic acid in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another potential direction is to investigate the use of (2R)-2-[(5-chloro-2-ethoxyphenyl)methylamino]propanoic acid in the treatment of chronic pain. In addition, further studies are needed to establish the safety and efficacy of (2R)-2-[(5-chloro-2-ethoxyphenyl)methylamino]propanoic acid in humans. Finally, the development of more efficient synthesis methods for (2R)-2-[(5-chloro-2-ethoxyphenyl)methylamino]propanoic acid could facilitate its use in future research.

Synthesis Methods

The synthesis method of (2R)-2-[(5-chloro-2-ethoxyphenyl)methylamino]propanoic acid involves the reaction of naproxen with ethylchloroformate and subsequent reaction with 5-chloro-2-ethoxybenzylamine. The resulting product is then subjected to chiral resolution to obtain the desired (2R)-enantiomer of (2R)-2-[(5-chloro-2-ethoxyphenyl)methylamino]propanoic acid. The synthesis method of (2R)-2-[(5-chloro-2-ethoxyphenyl)methylamino]propanoic acid has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Scientific Research Applications

(2R)-2-[(5-chloro-2-ethoxyphenyl)methylamino]propanoic acid has been extensively studied for its potential therapeutic properties. It has been shown to exhibit anti-inflammatory and analgesic effects in various animal models of inflammation and pain. (2R)-2-[(5-chloro-2-ethoxyphenyl)methylamino]propanoic acid has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Studies have shown that (2R)-2-[(5-chloro-2-ethoxyphenyl)methylamino]propanoic acid can inhibit the aggregation of β-amyloid and α-synuclein, which are implicated in the pathogenesis of these diseases.